4'-Bromo-3'-(trifluoromethyl)acetophenone
Overview
Description
4-Bromo-3'-(trifluoromethyl)acetophenone, also known as 4-bromo-3'-trifluoromethylacetophenone or 4-bromo-3'-TFMA, is a common organic compound used in chemical synthesis. It is a colorless, crystalline solid with a molecular formula of C8H5BrF3O. This compound is used in a variety of laboratory experiments and has a wide range of applications in the pharmaceutical and food industries.
Scientific Research Applications
Derivatization in High-Performance Liquid Chromatography
4'-Bromo-3'-(trifluoromethyl)acetophenone (BTFA) is utilized in the preparation of carboxylic acid 4'-bromophenacyl ester derivatives for spectrophotometric detection in high-performance liquid chromatography (HPLC). This process, involving the reaction of carboxylate salts with BTFA in acetonitrile, is effective for mono-, di-, and tricarboxylic as well as sterically hindered carboxylic acids, offering a valuable tool in analytical chemistry (Ingalls et al., 1984).
Physico-Chemical and Spectroscopic Characterization
A study exploring the impact of biofield energy treatment on BTFA highlighted its significance in understanding molecular behaviors. The research showed changes in crystallite size, melting point, degradation temperature, and shifts in C=O stretching frequency in FT-IR spectra, indicating potential applications in materials science and molecular physics (Trivedi et al., 2015).
Bromination Studies in Organic Chemistry
BTFA plays a role in the bromination of acetophenone and its derivatives. This process, particularly the bromination of acetophenone with bromine in concentrated sulfuric acid, showcases its utility in synthetic organic chemistry, aiding in the creation of various brominated compounds (Gol'dfarb et al., 1971).
Synthesis of Keto-Sulphide Resins
The synthesis of keto-sulphide resins from acetophenone and its derivatives, including BTFA, highlights its role in creating novel polymeric materials. These resins have potential applications in coatings, adhesives, and composites, offering insight into new material development (Patel et al., 1987).
Corrosion Inhibition in Acidic Media
BTFA derivatives have been synthesized as new inhibitors for mild steel corrosion in acid media. Their efficacy in inhibiting corrosion, analyzed through various electrochemical and surface studies, points to industrial applications in metal protection and coatings (Li et al., 2007).
Mechanism of Action
Target of Action
It’s known that brominated acetophenone derivatives are significant intermediates in organic synthesis and find extensive applications in the production of pharmaceuticals, pesticides, and other chemicals .
Mode of Action
The mode of action of 4’-Bromo-3’-(trifluoromethyl)acetophenone involves a series of chemical reactions. Under acidic conditions, acetophenone derivative undergoes protonation to yield a protonated carbonyl compound. Subsequently, bromine anions attack the hydrogen atoms on the alpha carbon of the compound, leading to the formation of an enolate product after debromination .
Biochemical Pathways
The α-bromination reaction of carbonyl compounds, such as this one, is a significant topic in the field of organic chemistry .
Pharmacokinetics
The compound’s physical properties, such as its predicted density of 1564±006 g/cm3 and boiling point of 2458±400 °C, may influence its bioavailability .
Result of Action
The result of the action of 4’-Bromo-3’-(trifluoromethyl)acetophenone is the formation of brominated products, which are significant intermediates in organic synthesis. These intermediates find extensive applications in the production of pharmaceuticals, pesticides, and other chemicals .
Action Environment
The action of 4’-Bromo-3’-(trifluoromethyl)acetophenone can be influenced by various environmental factors such as reaction time, reaction temperature, and dosage of the brominating agent
Properties
IUPAC Name |
1-[4-bromo-3-(trifluoromethyl)phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrF3O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXWQPRQCBQCKFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)Br)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrF3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401252872 |
Source
|
| Record name | 1-[4-Bromo-3-(trifluoromethyl)phenyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401252872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
120077-70-5 |
Source
|
| Record name | 1-[4-Bromo-3-(trifluoromethyl)phenyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=120077-70-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[4-Bromo-3-(trifluoromethyl)phenyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401252872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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